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Compound of Interest

Compound Name: Alstolenine

Cat. No.: B15592793

For Researchers, Scientists, and Drug Development Professionals

Alstolenine, a complex indole alkaloid, has been identified within the Alstonia genus, notably
in Alstonia venenata and Alstonia yunnanensis. This document provides a summary of its
known physical and chemical properties. However, a comprehensive in-depth technical guide
with detailed experimental protocols and specific quantitative data is hampered by the limited
availability of such information in publicly accessible scientific literature.

Chemical and Physical Properties

Alstolenine is chemically identified as methyl 13-ethylidene-18-[(3,4,5-
trimethoxybenzoyl)oxymethyl]-8,15-diazapentacyclo[10.5.1.0%,°.02,7.01°,15]octadeca-2,4,6,8-
tetraene-18-carboxylate. It is also known by the synonym Deacetylakuammiline
trimethylgallate. The fundamental physicochemical properties of Alstolenine are summarized
in the table below.
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Property Value Source
Molecular Formula C31H34N207 N/A
Molecular Weight 546.6 g/mol N/A

methyl 13-ethylidene-18-
[(3,4,5-
trimethoxybenzoyl)oxymethyl]-

IUPAC Name 8,15- N/A
diazapentacyclo[10.5.1.0%,°.02,
7.0%°,15]octadeca-2,4,6,8-

tetraene-18-carboxylate

CAS Number 85769-33-1 N/A

Despite extensive searches, specific quantitative data for several key physical properties of
Alstolenine, such as its melting point, boiling point, and detailed solubility in various solvents,
are not readily available in the reviewed literature.

Spectral Data

Detailed experimental spectral data, including *H NMR, 13C NMR, mass spectrometry (MS),
and infrared (IR) spectra, are crucial for the unambiguous identification and characterization of
a compound. Unfortunately, specific spectral data for Alstolenine could not be located in the
public domain.

Experimental Protocols

Detailed, validated experimental protocols for the isolation, purification, and analysis of
Alstolenine are not extensively documented in readily accessible scientific literature. General
methods for the extraction of alkaloids from plant materials, such as those from the Alstonia
species, typically involve solvent extraction and chromatographic techniques. However, a
specific, step-by-step protocol for Alstolenine is not available.

Signaling Pathways and Biological Activity
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Information regarding the specific signaling pathways in which Alstolenine may be involved is
currently not available in the scientific literature reviewed. While alkaloids as a class exhibit a
wide range of biological activities, the specific pharmacological effects and mechanism of
action of Alstolenine have not been elucidated in the available resources.

Logical Workflow for Alkaloid Characterization

While a specific experimental workflow for Alstolenine is not documented, a general logical
workflow for the characterization of a novel plant-derived alkaloid can be proposed. This
workflow illustrates the typical sequence of steps a researcher would follow.

General Workflow for Alkaloid Characterization
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Caption: A generalized workflow for the isolation and characterization of a novel alkaloid.

In conclusion, while the basic chemical identity of Alstolenine is established, a significant gap
exists in the publicly available scientific literature regarding its detailed physical and chemical
properties, spectral data, experimental protocols, and biological activities. Further research is
required to fully characterize this complex indole alkaloid.

 To cite this document: BenchChem. [Alstolenine: A Technical Overview of a Complex Indole
Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592793#physical-and-chemical-properties-of-
alstolenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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